3-(2,5-dioxopyrrolidin-1-yl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide

Specification

• CAS No.: 895015-86-8
• Molecular Formula: C26H22N4O4S
• Molecular Weight: 486.55
• IUPAC Name: 3-(2,5-dioxopyrrolidin-1-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide
• Standard InChI: InChI=1S/C26H22N4O4S/c1-2-34-20-8-9-21-22(14-20)35-26(28-21)29(16-17-5-4-12-27-15-17)25(33)18-6-3-7-19(13-18)30-23(31)10-11-24(30)32/h3-9,12-15H,2,10-11,16H2,1H3
• Standard InChI Key: VHJACEXJTFSFOZ-UHFFFAOYSA-N
• SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N(CC3=CN=CC=C3)C(=O)C4=CC(=CC=C4)N5C(=O)CCC5=O

Introduction

3-(2,5-dioxopyrrolidin-1-yl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide is a complex organic compound with a molecular formula of C26H22N4O4S and a molecular weight of 486.5 g/mol. This compound belongs to the benzamide class, which is known for its diverse biological activities, including potential pharmacological effects.

Synthesis and Chemical Reactivity

The synthesis of such complex organic molecules typically involves multiple steps, including condensation reactions, substitutions, and possibly cyclization reactions. The specific synthesis route for this compound may involve precursors such as benzothiazole derivatives, pyrrolidinone compounds, and pyridine derivatives. The chemical reactivity of this compound would depend on factors such as solvent polarity, temperature, and concentration of reactants.

Potential Applications

While specific applications of 3-(2,5-dioxopyrrolidin-1-yl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide have not been extensively documented, compounds within the benzamide class are often explored for their neuroleptic effects and other pharmacological properties. Further research is needed to fully understand its potential applications in medicinal chemistry.